Cas no 1807303-27-0 (Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethyl)phenylacetate
• CAS No: 1807303-27-0
• MF: C₁₃H₁₀F₅NO₂
• MW: 307.216021060944
• CID: 4943879
• Update Time: 2025-05-26

Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H10F5NO2/c1-2-21-11(20)5-7-4-10(13(16,17)18)8(6-19)3-9(7)12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： CDUKFTZMHQSIRZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C(F)(F)F)=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 415
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethyl)phenylacetate (CAS No. 1807303-27-0)

Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethyl)phenylacetate (CAS No. 1807303-27-0) is a highly specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring cyano, difluoromethyl, and trifluoromethyl functional groups, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are known to enhance metabolic stability and bioavailability.

The compound's CAS number 1807303-27-0 serves as a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities. In recent years, the demand for fluorinated building blocks like Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethyl)phenylacetate has surged, driven by trends in sustainable chemistry and the need for eco-friendly synthetic routes. This aligns with the growing focus on green chemistry and atom-efficient reactions, which minimize waste and energy consumption.

From a synthetic perspective, the ethyl ester moiety in this compound offers versatility for further derivatization, enabling chemists to explore diverse reaction pathways. Its trifluoromethyl group is particularly noteworthy, as it often imparts desirable properties such as increased lipophilicity and resistance to enzymatic degradation. These characteristics are highly sought after in the development of crop protection agents and pharmaceutical intermediates, addressing current challenges in pest resistance and drug delivery.

In the context of AI-driven drug discovery, compounds like Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethyl)phenylacetate are frequently analyzed for their QSAR (Quantitative Structure-Activity Relationship) profiles. Computational tools leverage such data to predict biological activity, accelerating the identification of promising candidates. This synergy between experimental and in silico methods reflects the broader shift toward data-centric research in modern chemistry.

Another area of interest is the compound's role in high-throughput screening (HTS) libraries. Its structural complexity and fluorine-rich design make it a compelling candidate for probing novel biological targets, especially in oncology and central nervous system (CNS) research. As the pharmaceutical industry prioritizes targeted therapies, the demand for such specialized intermediates is expected to rise.

Environmental considerations also play a pivotal role in the compound's applications. Regulatory agencies increasingly emphasize the reduction of persistent organic pollutants (POPs), and fluorinated compounds must be evaluated for their ecological impact. Researchers are actively investigating biodegradation pathways and safer alternatives to ensure compliance with global standards like REACH and EPA guidelines.

In summary, Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethyl)phenylacetate (CAS No. 1807303-27-0) represents a cutting-edge example of fluorinated chemistry's potential. Its multifaceted applications—from drug development to sustainable agriculture—highlight its relevance in addressing contemporary scientific and industrial challenges. As innovation continues to drive demand for tailored chemical solutions, this compound is poised to remain a key player in advanced research and development.